Cas no 901257-87-2 (N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 901257-87-2
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 6347966
• PubChem ID: 15990536
• Update Time: 2025-10-29

N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• N-CYCLOPENTYL-2-{[2-(3-METHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}ACETAMIDE
• AB01291942-01
• AKOS001789944
• 901257-87-2
• N-cyclopentyl-2-[[2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• N-cyclopentyl-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
• HMS1822J17
• F3407-0902
• CHEMBL1597216
• NCGC00107866-02
• C331-0766
• NCGC00107866-01

• Inchi： 1S/C23H25N3O2S/c1-28-19-13-7-10-17(14-19)22-25-21(16-8-3-2-4-9-16)23(26-22)29-15-20(27)24-18-11-5-6-12-18/h2-4,7-10,13-14,18H,5-6,11-12,15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： HSHDSMLHMZTFQZ-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC=CC=2)NC(C2C=CC=C(C=2)OC)=N1)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 407.16674822g/mol
• Monoisotopic Mass: 407.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.3Ų

Additional information on N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

N-Cyclopentyl-2-{2-(3-Methoxyphenyl)-5-Phenyl-1H-Imidazol-4-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 901257-87-2, known as N-cyclopentyl-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by the presence of a cyclopentyl group attached to an acetamide moiety, which is further connected to an imidazole ring substituted with a methoxyphenyl group and a phenyl group. The sulfur atom in the sulfanyl group plays a crucial role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of N-cyclopentyl-acetamide derivatives is their ability to act as scaffolds for drug design. The imidazole ring, a five-membered aromatic heterocycle, is known for its versatility in forming hydrogen bonds and π-interactions, making it an attractive component in medicinal chemistry. The substitution pattern on the imidazole ring—specifically the presence of both methoxyphenyl and phenyl groups—contributes to the compound's unique electronic properties and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of such compounds more accurately. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for treating conditions such as inflammation and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during the synthesis process.

The application of N-cyclopentyl derivatives extends beyond pharmacology into materials science, where they are being investigated for their potential as building blocks in supramolecular chemistry. The sulfur atom in the sulfanyl group facilitates the formation of supramolecular assemblies through weak interactions such as van der Waals forces and π-stacking effects.

In conclusion, N-cyclopentyl-acetamide derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their structural properties, synthetic methodologies, and biological activities, underscoring their importance in modern chemical research.